Cas no 338394-19-7 (5-(2-Anilinovinyl)-3-(2,6-dichlorophenyl)-4-isoxazolecarbonitrile)

• Product Name: 5-(2-Anilinovinyl)-3-(2,6-dichlorophenyl)-4-isoxazolecarbonitrile
• CAS No: 338394-19-7
• MDL: MFCD00127319
• CID: 4646825
• Update Time: 2025-06-09

5-(2-Anilinovinyl)-3-(2,6-dichlorophenyl)-4-isoxazolecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(2-Anilinovinyl)-3-(2,6-dichlorophenyl)-4-isoxazolecarbonitrile

• MDL： MFCD00127319

Additional information on 5-(2-Anilinovinyl)-3-(2,6-dichlorophenyl)-4-isoxazolecarbonitrile

Introduction to 5-(2-Anilinovinyl)-3-(2,6-dichlorophenyl)-4-isoxazolecarbonitrile (CAS No. 338394-19-7)

5-(2-Anilinovinyl)-3-(2,6-dichlorophenyl)-4-isoxazolecarbonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 338394-19-7, belongs to the class of isoxazole derivatives, which are known for their broad spectrum of biological activities. The presence of both anilino and cyano functional groups in its molecular structure imparts distinct reactivity and potential utility in drug discovery and synthesis.

The compound's molecular framework consists of a central isoxazole ring, which is a five-membered heterocycle containing an oxygen atom and a nitrogen atom. This core structure is flanked by an anilino group at the 5-position and a cyano group at the 4-position, while the 3-position is substituted with a 2,6-dichlorophenyl moiety. The 2,6-dichlorophenyl group introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule and influence its interactions with biological targets.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic applications. Isoxazole derivatives, in particular, have been extensively studied due to their ability to exhibit inhibitory activity against various enzymes and receptors involved in disease pathways. The specific substitution pattern in 5-(2-Anilinovinyl)-3-(2,6-dichlorophenyl)-4-isoxazolecarbonitrile makes it a promising candidate for further exploration in medicinal chemistry.

One of the most compelling aspects of this compound is its potential as a scaffold for drug development. The combination of the anilino and cyano groups provides multiple sites for chemical modification, allowing chemists to fine-tune its pharmacological properties. For instance, the anilino group can participate in hydrogen bonding interactions with biological targets, while the cyano group can serve as a handle for further functionalization via nucleophilic addition reactions.

Recent studies have highlighted the importance of isoxazole derivatives in addressing neurological disorders. The structural features of this compound suggest that it may interact with neurotransmitter receptors or enzymes implicated in conditions such as Alzheimer's disease and Parkinson's disease. Preliminary computational studies have indicated that the molecule could exhibit favorable binding affinities to certain protein targets, making it an attractive lead compound for further optimization.

The 2,6-dichlorophenyl substituent plays a crucial role in modulating the electronic and steric environment around the isoxazole ring. This group not only enhances the lipophilicity of the molecule but also introduces halogen atoms that can engage in π-stacking interactions with biological targets. Such interactions are often critical for achieving high binding affinity and selectivity in drug design.

From a synthetic perspective, 5-(2-Anilinovinyl)-3-(2,6-dichlorophenyl)-4-isoxazolecarbonitrile represents an excellent example of how functional group interplay can lead to complex molecular architectures. The synthesis of this compound involves multi-step organic transformations, including condensation reactions, cyclization processes, and functional group modifications. Advanced synthetic methodologies have been employed to achieve high yields and purity levels, ensuring that researchers have access to high-quality starting material for further studies.

The pharmaceutical industry has shown increasing interest in developing small-molecule inhibitors based on heterocyclic scaffolds. The structural complexity of 5-(2-Anilinovinyl)-3-(2,6-dichlorophenyl)-4-isoxazolecarbonitrile aligns well with current trends toward polypharmacological agents that target multiple disease pathways simultaneously. This approach has gained traction due to its potential to provide more comprehensive therapeutic effects with fewer side effects.

In conclusion, 5-(2-Anilinovinyl)-3-(2,6-dichlorophenyl)-4-isoxazolecarbonitrile (CAS No. 338394-19-7) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups and favorable physicochemical properties make it a valuable tool for drug discovery efforts aimed at addressing neurological and other diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.